Cas no 857876-44-9 ((1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol)

• Product Name: (1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol
• CAS No: 857876-44-9
• MF: C₁₉H₂₀N₂OS
• MW: 324.439903259277
• CID: 5458665
• PubChem ID: 22576271
• Update Time: 2025-08-04

(1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-2-{[(4-methylphenyl)methyl]sulfanyl}-1H-imidazol-5-yl)methanol
• 857876-44-9
• F2883-0206
• (1-benzyl-2-((4-methylbenzyl)thio)-1H-imidazol-5-yl)methanol
• CCG-190650
• AKOS002065770
• 2-[[(4-Methylphenyl)methyl]thio]-1-(phenylmethyl)-1H-imidazole-5-methanol
• (1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol

• Inchi： 1S/C19H20N2OS/c1-15-7-9-17(10-8-15)14-23-19-20-11-18(13-22)21(19)12-16-5-3-2-4-6-16/h2-11,22H,12-14H2,1H3
• InChI Key： JTXDSSRJDRLTCJ-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(C)C=C2)N(CC2=CC=CC=C2)C(CO)=CN=1

Computed Properties

• Exact Mass: 324.12963444g/mol
• Monoisotopic Mass: 324.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.5±60.0 °C(Predicted)
• pka: 14.19±0.10(Predicted)

Additional information on (1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol

Chemical Profile of (1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol (CAS No. 857876-44-9)

Compound (1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol, identified by its CAS number 857876-44-9, is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a central imidazole ring, which is a five-membered heterocyclic aromatic system containing two nitrogen atoms. This core structure is further functionalized with various substituents, including a benzyl group at the 1-position, a methylsulfanyl group at the 2-position, and a 4-methylphenylmethylsulfanyl group also at the 2-position. These modifications contribute to the unique chemical and biological properties of the compound, making it a subject of interest for further investigation.

One of the most compelling aspects of this compound is its potential as a pharmaceutical intermediate. The presence of multiple reactive sites, such as the benzyl and methylsulfanyl groups, allows for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities. In recent years, there has been growing interest in developing new drugs based on imidazole derivatives due to their ability to interact with various biological targets, including enzymes and receptors.

Recent research has highlighted the therapeutic potential of imidazole-based compounds in several areas, particularly in oncology and anti-inflammatory applications. For instance, studies have demonstrated that certain imidazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The compound in question, (1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol, may share similar mechanisms of action or could be further optimized to enhance its efficacy as an anti-cancer agent.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Imidazole derivatives have been shown to modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound, including its aromatic rings and sulfur-containing groups, suggest that it may interact with these enzymes or other inflammatory targets, potentially leading to novel therapeutic strategies.

The synthesis of (1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the imidazole ring followed by the introduction of the benzyl and methylsulfanyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired connectivity between the various substituents.

In terms of pharmacokinetic properties, imidazole derivatives are known for their ability to cross biological membranes due to their lipophilic nature. This characteristic makes them suitable candidates for oral administration and systemic delivery. However, further studies are needed to evaluate the metabolic stability and excretion pathways of this specific compound to ensure its safety and efficacy in clinical settings.

One notable aspect of pharmaceutical development is the importance of structure-activity relationships (SAR). By systematically modifying different parts of the molecular structure, researchers can fine-tune the biological activity of a compound. The presence of multiple substituents in (1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol provides ample opportunities for SAR studies, allowing scientists to explore how changes in these groups affect potency, selectivity, and pharmacokinetic properties.

Computational modeling and virtual screening have become indispensable tools in modern drug discovery. These techniques allow researchers to predict how a compound will behave biologically before conducting expensive wet-lab experiments. Advanced computational methods can simulate interactions between this compound and biological targets such as proteins and nucleic acids, providing insights into its potential mechanism of action.

The role of analytical chemistry in characterizing pharmaceutical compounds cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the identity and purity of synthetic intermediates and final products. These analytical methods provide critical data that ensures compliance with regulatory standards and supports further preclinical development.

In conclusion, (1-benzyl-2-{(4-methylphenyl)methylsulfanyl}-1H-imidazol-5-yl)methanol (CAS No. 857876-44-9) is a structurally intricate molecule with significant potential in pharmaceutical research. Its unique chemical features make it a valuable starting point for developing new therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry, computational biology, and analytical techniques, this compound represents an exciting area for future exploration in drug discovery.